Cas no 53759-17-4 (N,N,N-trimethyl-1-phenylethanaminium iodide)

• Product Name: N,N,N-trimethyl-1-phenylethanaminium iodide
• CAS No: 53759-17-4
• Molecular Formula: C₁₁N+^.I-
• Molecular Weight: 273.0284
• CID: 1588294
• PubChem ID: 40887

N,N,N-trimethyl-1-phenylethanaminium iodide Properties

Names and Identifiers

• N,N,N-trimethyl-1-phenylethanaminium iodide
• trimethyl(1-phenylethyl)azanium,iodide
• 53759-17-4
• AKOS024331919
• alpha-Methylphenmethyl-trimethylammonium iodide
• alpha-methylbenzyl trimethylammonium iodide
• SCHEMBL10961531
• Trimethyl(alpha-methylbenzyl)ammonium iodide
• AMMONIUM, TRIMETHYL(alpha-METHYLBENZYL)-, IODIDE
• alpha-Phenylethyl-trimethylammonium iodide
• DTXSID00968530
• N,N,N-Trimethyl-1-phenylethan-1-aminium iodide

• InChIKey： YOCNHAYWAZXNAZ-UHFFFAOYSA-M
• Inchi： InChI=1S/C11H18N.HI/c1-10(12(2,3)4)11-8-6-5-7-9-11;/h5-10H,1-4H3;1H/q+1;/p-1
• SMILES： CC(C1=CC=CC=C1)[N+](C)(C)C.[I-]

Computed Properties

• Exact Mass: 272.9071
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 291.04840g/mol
• Heavy Atom Count: 13
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Alkyldimethylbenzylammonium halides